Cas no 2228646-41-9 (1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine)

• Product Name: 1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine
• CAS No: 2228646-41-9
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5778098
• PubChem ID: 165693791
• Update Time: 2025-11-06

1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228646-41-9
• 1-(2,2,3,3-tetramethylcyclopropyl)cyclohexan-1-amine
• EN300-1806285
• 1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine

• Inchi： 1S/C13H25N/c1-11(2)10(12(11,3)4)13(14)8-6-5-7-9-13/h10H,5-9,14H2,1-4H3
• InChI Key： KSMOERZDWDWBEW-UHFFFAOYSA-N
• SMILES： NC1(CCCCC1)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2228646-41-9 and Product Name: 1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine

Compound with the CAS number 2228646-41-9 and the product name 1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a tetramethylcyclopropyl moiety in its molecular structure imparts distinctive chemical properties that make it a valuable candidate for further exploration.

The tetramethylcyclopropyl substituent is a key feature of this compound, contributing to its stability and reactivity in various chemical environments. This structural element is particularly noteworthy because it can influence the compound's pharmacokinetic behavior, including its solubility, metabolic pathways, and interactions with biological targets. The cyclohexan-1-amine backbone provides a versatile platform for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

Recent research in the field of pharmaceutical chemistry has highlighted the importance of structural motifs that enhance drug-like properties. The 1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine compound exemplifies this trend by incorporating a highly stable cyclic structure that can improve pharmacological efficacy while minimizing off-target effects. Studies have demonstrated that such compounds can exhibit favorable pharmacokinetic profiles, making them attractive for the development of new therapeutic agents.

In addition to its structural significance, this compound has shown promise in preliminary biological assays. Researchers have investigated its potential as a scaffold for drug discovery, focusing on its interactions with various biological targets. The tetramethylcyclopropyl group has been found to modulate binding affinity and selectivity, which are critical factors in drug design. These findings suggest that modifications to this moiety could lead to the development of novel compounds with enhanced therapeutic potential.

The synthesis of 1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically requires multi-step reactions, including ring-closing metathesis and cross-coupling reactions, to construct the desired molecular framework. Advanced computational methods have also been employed to optimize synthetic routes and predict the compound's behavior under different conditions.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The structural features of 1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine make it a versatile tool for medicinal chemists seeking to develop innovative treatments for various diseases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in inflammatory pathways. Such findings underscore the importance of exploring novel chemical entities like this one to combat complex diseases.

The role of computational chemistry in understanding the properties of 1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound will interact with biological targets at the atomic level. These simulations provide valuable insights into binding mechanisms and help guide the design of next-generation derivatives with improved efficacy and safety profiles.

As research in pharmaceutical chemistry continues to evolve, compounds like 1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine will play an increasingly important role in drug discovery and development. The unique combination of structural features and biological potential makes this compound a promising candidate for further investigation. Future studies will likely focus on optimizing synthetic methodologies and exploring new applications in therapeutic areas such as oncology and neurology.

The broader implications of this research extend beyond individual compounds to the advancement of chemical biology as a whole. By providing new tools and insights into molecular interactions, studies on 1-(2,2,3,3-Tetramethylcyclopropyl)cyclohexan-1-amine contribute to our understanding of fundamental biological processes. This knowledge is essential for developing innovative strategies to address health challenges and improve patient outcomes.